4-(Azetidin-3-ylmethyl)morpholine dihydrochloride
Overview
Description
“4-(Azetidin-3-ylmethyl)morpholine dihydrochloride” is a chemical compound with the CAS Number 1323155-31-2 and 178312-50-0 . It has a molecular weight of 229.15 and 215.12 . This compound is typically in the form of a powder or solid and is used in various areas of scientific research.
Molecular Structure Analysis
The InChI code for “4-(Azetidin-3-ylmethyl)morpholine dihydrochloride” is 1S/C7H14N2O.2ClH/c1-3-10-4-2-9(1)7-5-8-6-7;;/h7-8H,1-6H2;2*1H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of its structure.Physical And Chemical Properties Analysis
“4-(Azetidin-3-ylmethyl)morpholine dihydrochloride” is a solid or powder that is stored at normal temperatures . or 97% .Scientific Research Applications
Asymmetric Synthesis for Bicyclic Azetidin-2-ones : Research led by Brabandt et al. (2006) developed an asymmetric synthesis process for novel 4-formyl-1-(2- and 3-haloalkyl)azetidin-2-ones, which are valuable starting materials for synthesizing enantiomerically enriched bicyclic azetidin-2-ones, including piperazine, morpholine, and 1,4-diazepane annulated beta-lactam derivatives (Brabandt, Vanwalleghem, D’hooghe, & de Kimpe, 2006).
Design of Heterocyclic Isosteres : A study by Feskov et al. (2019) designed and synthesized 3-((hetera)cyclobutyl)azetidine-based isosteres of morpholine. These compounds were found to be larger and more conformationally flexible than their parent heterocycles, demonstrating potential utility as building blocks in lead optimization programs for drug discovery (Feskov, Chernykh, Kuchkovska, Daniliuc, Kondratov, & Grygorenko, 2019).
Antimicrobial and Antitubercular Activities : Chandrashekaraiah et al. (2014) synthesized a series of pyrimidine-azetidinone analogues that demonstrated in vitro antimicrobial activity against bacterial and fungal strains, as well as antitubercular activity against mycobacterium tuberculosis (Chandrashekaraiah, Lingappa, Channe Gowda, & Bhadregowda, 2014).
Discovery in Inhibitors of the PI3K-AKT-mTOR Pathway : Hobbs et al. (2019) discovered a non-nitrogen containing morpholine isostere, which was applied in a potent selective dual inhibitor of mTORC1 and mTORC2. This finding is significant in the context of kinase inhibition and selectivity (Hobbs, Bravi, Campbell, Convery, Davies, Inglis, Pal, Peace, Redmond, & Summers, 2019).
Neurokinin-1 Receptor Antagonism : Harrison et al. (2001) developed a water-soluble neurokinin-1 receptor antagonist with potential applications in treating emesis and depression (Harrison, Owens, Williams, Swain, Williams, Carlson, Rycroft, Tattersall, Cascieri, Chicchi, Sadowski, Rupniak, & Hargreaves, 2001).
Safety And Hazards
properties
IUPAC Name |
4-(azetidin-3-ylmethyl)morpholine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16N2O.2ClH/c1-3-11-4-2-10(1)7-8-5-9-6-8;;/h8-9H,1-7H2;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SDQMFPIXWOKLJO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CC2CNC2.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18Cl2N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80744834 |
Source
|
| Record name | 4-[(Azetidin-3-yl)methyl]morpholine--hydrogen chloride (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80744834 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Azetidin-3-ylmethyl)morpholine dihydrochloride | |
CAS RN |
1323155-31-2 |
Source
|
| Record name | 4-[(Azetidin-3-yl)methyl]morpholine--hydrogen chloride (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80744834 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-[(azetidin-3-yl)methyl]morpholine dihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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